Cas no 1185428-46-9 (1,3,2-Dioxaborolane, 2-[3-[(4-methoxyphenyl)methoxy]phenyl]-4,4,5,5-tetramethyl-)
1,3,2-Dioxaborolane, 2-[3-[(4-methoxyphenyl)methoxy]phenyl]-4,4,5,5-tetramethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-((4-methoxybenzyl)oxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 2-[3-[(4-Methoxyphenyl)methoxy]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 1,3,2-Dioxaborolane, 2-[3-[(4-methoxyphenyl)methoxy]phenyl]-4,4,5,5-tetramethyl-
- 1185428-46-9
- SCHEMBL1890076
- G73138
-
- Inchi: 1S/C20H25BO4/c1-19(2)20(3,4)25-21(24-19)16-7-6-8-18(13-16)23-14-15-9-11-17(22-5)12-10-15/h6-13H,14H2,1-5H3
- InChI Key: KDLBLUSIEHSCPM-UHFFFAOYSA-N
- SMILES: O1B(C2C=CC=C(C=2)OCC2C=CC(=CC=2)OC)OC(C)(C)C1(C)C
Computed Properties
- Exact Mass: 340.1845894g/mol
- Monoisotopic Mass: 340.1845894g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 415
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 36.9
1,3,2-Dioxaborolane, 2-[3-[(4-methoxyphenyl)methoxy]phenyl]-4,4,5,5-tetramethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1685075-100mg |
2-(3-((4-Methoxybenzyl)oxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1185428-46-9 | 97% | 100mg |
¥865.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1685075-250mg |
2-(3-((4-Methoxybenzyl)oxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1185428-46-9 | 97% | 250mg |
¥1545.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1685075-1g |
2-(3-((4-Methoxybenzyl)oxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1185428-46-9 | 97% | 1g |
¥3090.00 | 2024-08-09 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01623042-1g |
2-(3-((4-Methoxybenzyl)oxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1185428-46-9 | 98% | 1g |
¥1997.0 | 2023-04-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1685075-5g |
2-(3-((4-Methoxybenzyl)oxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1185428-46-9 | 97% | 5g |
¥6397.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1685075-10g |
2-(3-((4-Methoxybenzyl)oxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1185428-46-9 | 97% | 10g |
¥10876.00 | 2024-08-09 | |
| 1PlusChem | 1P024VRN-100mg |
2-(3-((4-Methoxybenzyl)oxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1185428-46-9 | 97% | 100mg |
$109.00 | 2023-12-26 | |
| 1PlusChem | 1P024VRN-250mg |
2-(3-((4-Methoxybenzyl)oxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1185428-46-9 | 97% | 250mg |
$168.00 | 2023-12-26 | |
| 1PlusChem | 1P024VRN-1g |
2-(3-((4-Methoxybenzyl)oxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1185428-46-9 | 97% | 1g |
$315.00 | 2023-12-26 | |
| 1PlusChem | 1P024VRN-5g |
2-(3-((4-Methoxybenzyl)oxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane |
1185428-46-9 | 97% | 5g |
$806.00 | 2023-12-26 |
1,3,2-Dioxaborolane, 2-[3-[(4-methoxyphenyl)methoxy]phenyl]-4,4,5,5-tetramethyl- Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on 1,3,2-Dioxaborolane, 2-[3-[(4-methoxyphenyl)methoxy]phenyl]-4,4,5,5-tetramethyl-
Introduction to 1,3,2-Dioxaborolane, 2-[3-[(4-methoxyphenyl)methoxy]phenyl]-4,4,5,5-tetramethyl- (CAS No. 1185428-46-9)
The compound 1,3,2-Dioxaborolane, 2-[3-[(4-methoxyphenyl)methoxy]phenyl]-4,4,5,5-tetramethyl-, identified by its CAS number 1185428-46-9, represents a sophisticated molecular entity with significant applications in the field of organic synthesis and pharmaceutical development. This dioxaborolane derivative is characterized by its complex aromatic structure and boron-containing functional group, which makes it a valuable intermediate in cross-coupling reactions and other synthetic transformations.
1,3,2-Dioxaborolane is a class of boron-containing heterocycles that have garnered considerable attention due to their utility in the synthesis of various biologically active molecules. The presence of the tetramethyl-substituted dioxaborolane core enhances the stability and reactivity of the boron atom, facilitating its participation in transition-metal-catalyzed reactions such as Suzuki-Miyaura couplings. These reactions are pivotal in constructing carbon-carbon bonds, a fundamental requirement in the synthesis of complex organic molecules.
The specific substitution pattern in 2-[3-[(4-methoxyphenyl)methoxy]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane imparts unique electronic and steric properties to the molecule. The 4-methoxyphenyl groups introduce electron-donating effects through resonance, which can influence the reactivity of the boron center. Additionally, the methoxy substituents on the aromatic rings enhance solubility and compatibility with various reaction conditions.
In recent years, advances in synthetic methodologies have expanded the applications of dioxaborolanes in pharmaceutical research. For instance, studies have demonstrated their utility in the preparation of antibacterial agents and anticancer compounds. The ability to efficiently introduce aryl groups at specific positions using cross-coupling reactions allows for the rapid diversification of molecular structures, enabling medicinal chemists to explore novel pharmacophores.
One notable application of this compound is in the synthesis of bioconjugates, where dioxaborolanes serve as versatile linkers for connecting biomolecules such as peptides and proteins to small organic molecules. This approach has been particularly useful in developing targeted therapeutics and diagnostic agents. The stability of the boronate ester linkage under various physiological conditions makes it an ideal candidate for such applications.
The tetramethyl-substituted dioxaborolane core also contributes to the overall rigidity of the molecule, which can be advantageous in designing drugs that require specific spatial orientations within biological targets. This structural feature has been exploited in the development of small-molecule inhibitors targeting enzymes involved in critical biological pathways.
Recent research has highlighted the role of dioxaborolanes in photopharmacology, where light-sensitive probes are incorporated into drug candidates to enable controlled activation or deactivation of therapeutic effects. The boronate ester functionality can be cleaved under specific light conditions using photocatalysts or laser irradiation, allowing for precise temporal control over drug activity.
The synthesis of 1,3,2-Dioxaborolane, 2-[3-[(4-methoxyphenyl)methoxy]phenyl]-4,4,5,5-tetramethyl- involves multi-step organic transformations that showcase modern synthetic techniques. The use of palladium catalysts for cross-coupling reactions and protecting group strategies ensures high yields and selectivity. These methodologies align with green chemistry principles by minimizing waste and maximizing atom economy.
The compound's compatibility with various solvents and reaction conditions further enhances its appeal as a synthetic building block. This flexibility allows chemists to tailor reaction protocols to suit specific experimental requirements without compromising efficiency or yield.
In conclusion,1,3,2-Dioxaborolane derivatives like 2-[3-[(4-methoxyphenyl)methoxy]phenyl]-4,4,5-pentamethyl- continue to be indispensable tools in modern synthetic chemistry. Their ability to facilitate efficient cross-coupling reactions and their structural versatility make them invaluable for developing new pharmaceuticals and functional materials. As research progresses,CAS No. 1185428-46-9 will undoubtedly play a pivotal role in future advancements across multiple scientific disciplines.
1185428-46-9 (1,3,2-Dioxaborolane, 2-[3-[(4-methoxyphenyl)methoxy]phenyl]-4,4,5,5-tetramethyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)